Cas no 1997043-92-1 (4,4-difluorobutane-1-thiol)

• Product Name: 4,4-difluorobutane-1-thiol
• CAS No: 1997043-92-1
• MF: C₄H₈F₂S
• MW: 126.168127059937
• CID: 6303559
• PubChem ID: 57204439
• Update Time: 2025-10-21

4,4-difluorobutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluorobutane-1-thiol
• SCHEMBL721302
• 1997043-92-1
• VNBQCHMIBZXSBY-UHFFFAOYSA-N
• EN300-1947147

• Inchi： 1S/C4H8F2S/c5-4(6)2-1-3-7/h4,7H,1-3H2
• InChI Key： VNBQCHMIBZXSBY-UHFFFAOYSA-N
• SMILES： SCCCC(F)F

Computed Properties

• Exact Mass: 126.03147775g/mol
• Monoisotopic Mass: 126.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 38.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 1Ų

Additional information on 4,4-difluorobutane-1-thiol

Comprehensive Overview of 4,4-Difluorobutane-1-thiol (CAS No. 1997043-92-1): Properties, Applications, and Industry Insights

4,4-Difluorobutane-1-thiol (CAS No. 1997043-92-1) is a specialized organofluorine compound gaining attention in pharmaceutical and material science research. This fluorinated thiol derivative exhibits unique physicochemical properties due to the strategic incorporation of fluorine atoms, which enhances its stability and reactivity in synthetic applications. With the growing demand for fluorine-containing building blocks, this compound has emerged as a valuable intermediate for drug discovery and advanced material design.

The molecular structure of 4,4-difluorobutane-1-thiol features a thiol (-SH) functional group at the terminal position, enabling thiol-ene click chemistry reactions—a hot topic in polymer science and bioconjugation. Researchers are particularly interested in its potential for creating self-assembled monolayers (SAMs) and hydrophobic coatings, addressing current industry needs for water-repellent surfaces in electronics and medical devices. Recent studies highlight its compatibility with gold nanoparticle functionalization, a trending application in biosensors and catalytic systems.

From a synthetic chemistry perspective, the difluoromethylene groups in CAS 1997043-92-1 impart metabolic stability—a critical factor in developing protease-resistant peptides and bioactive small molecules. This aligns with the pharmaceutical industry's focus on improving drug half-lives, as evidenced by numerous patent filings involving similar fluorinated thiols. Analytical techniques like 19F-NMR spectroscopy are frequently employed to characterize this compound, leveraging the distinct fluorine signals for reaction monitoring.

Environmental considerations surrounding fluorochemicals have prompted investigations into the biodegradation pathways of 4,4-difluorobutane-1-thiol. While fluorinated compounds traditionally raise persistence concerns, the presence of the thiol moiety may facilitate microbial degradation—an area attracting research funding for sustainable chemistry solutions. This positions the compound as a potential candidate for green chemistry applications where fluorine's benefits must balance with environmental responsibility.

The commercial availability of 1997043-92-1 through specialty chemical suppliers has expanded its use in high-throughput screening libraries for drug discovery. Its lipophilicity modulation capabilities (a frequently searched term in medicinal chemistry circles) make it particularly valuable for optimizing lead compounds' pharmacokinetic properties. Computational chemists also utilize this molecule as a benchmark for studying fluorine-induced conformational effects in molecular dynamics simulations.

In material science, the surface modification potential of 4,4-difluorobutane-1-thiol is being explored for anti-fouling coatings—a trending topic in marine and biomedical applications. The combination of fluorine's low surface energy and the thiol's binding affinity creates surfaces that resist protein adsorption and microbial attachment. This dual functionality addresses common search queries about multifunctional surface modifiers in nanotechnology forums.

Quality control protocols for CAS 1997043-92-1 typically involve HPLC purity analysis and gas chromatography to ensure consistency for research applications. The compound's storage requirements—often under inert atmosphere due to the thiol group's oxidation sensitivity—are frequently discussed in technical bulletins from chemical suppliers. Proper handling maintains its utility as a reliable reagent for nucleophilic substitution reactions and radical thiol-ene additions.

Emerging applications in fluorescent probe development leverage the compound's ability to incorporate fluorine atoms into sensor molecules. This addresses the scientific community's growing need for 19F MRI contrast agents—a hot research area with increasing publication activity. The two fluorine atoms in 4,4-difluorobutane-1-thiol provide distinct chemical shifts that could enable multiplexed detection in biological systems.

Patent analysis reveals strategic use of difluorinated thiols in kinase inhibitor development, particularly for cancer therapeutics. The compound's hydrogen bond donor/acceptor properties (a commonly searched pharmacophore feature) contribute to targeted molecular interactions. This has spurred interest among medicinal chemists exploring allosteric modulation approaches—one of the most searched drug discovery strategies in recent years.

From a regulatory standpoint, 4,4-difluorobutane-1-thiol falls under standard laboratory chemical classifications, with safety data sheets emphasizing typical thiol handling precautions. Its commercial distribution follows conventional research chemical supply chains, with availability through major catalog providers. The compound's structural analogs frequently appear in recent literature about covalent inhibitor design—a rapidly growing segment in pharmaceutical R&D.

The thermal stability profile of 1997043-92-1 makes it suitable for high-temperature polymerization processes, particularly in developing fluorinated elastomers. Material scientists are investigating its copolymerization potential with perfluoroalkyl monomers to create materials with enhanced chemical resistance—addressing frequent industry inquiries about specialty polymer additives.

In academic settings, 4,4-difluorobutane-1-thiol serves as an educational tool for demonstrating fluorine effects on pKa values—a fundamental concept in physical organic chemistry courses. The measurable impact of the difluoromethylene group on the thiol's acidity provides concrete examples for structure-activity relationship discussions, making it relevant to chemistry pedagogy searches.

Looking forward, the compound's versatility positions it for potential roles in battery electrolyte additives (a trending energy storage topic) and metal-organic framework (MOF) functionalization. Its balanced hydrophobic/hydrophilic character could address current challenges in phase-transfer catalysis systems—an area seeing increased research investment. These diverse applications ensure ongoing interest in CAS 1997043-92-1 across multiple scientific disciplines.